Cas no 1804636-64-3 (Ethyl 2-(bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 2-(bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804636-64-3
• MF: C₁₁H₁₁BrF₃NO₄
• MW: 358.108553171158
• CID: 4831838
• Update Time: 2025-06-11

Ethyl 2-(bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11BrF3NO4/c1-2-19-9(17)3-6-7(4-12)16-5-8(10(6)18)20-11(13,14)15/h5H,2-4H2,1H3,(H,16,18)
• InChI Key： LNFLQMWRTGOSKB-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C(=CN1)OC(F)(F)F)=O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 471
• XLogP3: 2.3
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-(bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate

Ethyl 2-(bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804636-64-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1804636-64-3, is a compound of significant interest in the field of pharmaceutical chemistry. Its unique structural features, combining a bromomethyl group with a trifluoromethoxy substituent on a pyridine core, make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's pyridine scaffold is a common motif in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of the bromomethyl group at the 2-position provides a reactive site for further functionalization, enabling the construction of more complex structures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in drug discovery.

The 4-hydroxy and 5-(trifluoromethoxy) groups introduce additional layers of functionality. The hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the trifluoromethoxy group is known for its ability to modulate metabolic stability and lipophilicity. These features make Ethyl 2-(bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate a versatile building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of fluorinated compounds in drug design. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. The trifluoromethoxy group, in particular, has been shown to enhance the potency and selectivity of several drug candidates. For instance, it has been incorporated into kinase inhibitors and antiviral agents where it contributes to improved pharmacological profiles.

The synthesis of Ethyl 2-(bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic transformations that highlight the compound's synthetic utility. Starting from commercially available pyridine derivatives, the introduction of the bromomethyl group at the 2-position can be achieved through bromination followed by methylation. Subsequent functionalization at the 4- and 5-positions with hydroxyl and trifluoromethoxy groups, respectively, completes the desired structure.

The compound's applications extend beyond simple building blocks. It has been utilized in the synthesis of small molecule inhibitors targeting various disease-related pathways. For example, derivatives of this compound have shown promise as inhibitors of enzymes involved in cancer metabolism and inflammation. The ability to modify its structure allows chemists to fine-tune its pharmacological properties, making it a valuable tool in medicinal chemistry.

The use of computational methods has further enhanced the utility of Ethyl 2-(bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate in drug discovery. Molecular modeling studies have been employed to predict how modifications to its structure will affect its binding affinity to biological targets. These studies have guided the design of novel analogs with improved pharmacological profiles.

In conclusion, Ethyl 2-(bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804636-64-3) is a multifaceted intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules targeting various diseases. As research in fluorinated compounds continues to advance, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.